![molecular formula C14H27N4NaO12P2 B8131388 Citicoline sodium salt hydrate](/img/structure/B8131388.png)
Citicoline sodium salt hydrate
Overview
Description
Citicoline sodium salt hydrate is a useful research compound. Its molecular formula is C14H27N4NaO12P2 and its molecular weight is 528.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Identification of Substances in Production : Citicoline sodium injection is used for identifying related substances like cytosine and cytidine in its production process (Gao et al., 2013).
Neurological Disorders : It has been proven useful in preventing dementia progression, enhancing cognitive functions among healthy individuals, and improving prognosis after stroke (Jasielski et al., 2020).
Spastic Cerebral Palsy : Acupoint injection combined with limb training effectively improves physical disabilities, reduces muscle tension, and improves quality of life in children with spastic cerebral palsy (He Yan-pin, 2015).
Neuroprotective and Neurorestorative Properties : Although having neuroprotective activity in preclinical models of brain ischemia and trauma, recent clinical trials show no benefits in ischemic stroke and traumatic brain injury (Grieb, 2014).
Anesthesia and Analgesia in Veterinary Medicine : Improves brain function by decreasing response duration to corneal reflex and increasing analgesia duration in dogs when used prior to Thiopental sodium anesthesia (Ahmadi et al., 2014).
Sudden Deafness with Vertigo : Combined with dexamethasone, it improves efficacy in the short-term treatment of sudden deafness associated with vertigo (Dai Shan-ju, 2013).
Alzheimer's Disease : Citicoline-sodium tablets enhance drug delivery from the nose to the brain, potentially mitigating Alzheimer's disease in a rat model (AbouElhassan et al., 2022).
Stroke Treatment : It's used in the treatment of acute ischemic stroke, showing potential in restoring intracortical excitability measures (Dávalos & Secades, 2011; Clark et al., 1997; Premi et al., 2022).
Cognitive Deficits and Alzheimer's Disease : Shows promise in elderly patients with cognitive deficits, inefficient memory, and early-stage Alzheimer's disease (Conant & Schauss, 2004).
Quality Control in Pharmaceutical Industry : Useful for determining Citicoline sodium in bulk and dosage forms, aiding in stability studies (Maradiya & Pansara, 2013).
Electrochemical Sensing : Modified carbon paste electrodes can be used for the co-detection of dopamine and serotonin using voltammetric techniques (Deepa et al., 2020).
Synergistic Neuroprotective Effects : Shows synergistic neuroprotective effects with an NMDA antagonist in temporary experimental focal ischemia (Onal et al., 1997).
Stability Analysis : The molecule is labile in acid, oxidative, and alkali conditions, but stable to light and dry heat, which is crucial for its formulation and storage (Patel et al., 2011).
Pharmaceutical Analysis : Stability-indicating methods using various chromatography techniques effectively determine Citicoline sodium in pharmaceutical oral solutions (Mahmoud et al., 2015).
Properties
IUPAC Name |
sodium;[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] 2-(trimethylazaniumyl)ethyl phosphate;hydrate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N4O11P2.Na.H2O/c1-18(2,3)6-7-26-30(22,23)29-31(24,25)27-8-9-11(19)12(20)13(28-9)17-5-4-10(15)16-14(17)21;;/h4-5,9,11-13,19-20H,6-8H2,1-3H3,(H3-,15,16,21,22,23,24,25);;1H2/q;+1;/p-1/t9-,11-,12-,13-;;/m1../s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNUPZKCTFGGIAI-UUTBUWGCSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](C)(C)CCOP(=O)([O-])OP(=O)([O-])OCC1C(C(C(O1)N2C=CC(=NC2=O)N)O)O.O.[Na+] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[N+](C)(C)CCOP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=CC(=NC2=O)N)O)O.O.[Na+] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27N4NaO12P2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
528.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.